3-Methyl-2-(pyrrolidin-1-yl)-5-(1-tosylpiperidin-2-yl)pyridine

Specification

• Molecular Formula: C22H29N3O2S
• Molecular Weight: 399.6 g/mol
• IUPAC Name: 3-methyl-5-[1-(4-methylphenyl)sulfonylpiperidin-2-yl]-2-pyrrolidin-1-ylpyridine
• Standard InChI: InChI=1S/C22H29N3O2S/c1-17-8-10-20(11-9-17)28(26,27)25-14-4-3-7-21(25)19-15-18(2)22(23-16-19)24-12-5-6-13-24/h8-11,15-16,21H,3-7,12-14H2,1-2H3
• Standard InChI Key: LKOQTXSKFBPWCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCCCC2C3=CN=C(C(=C3)C)N4CCCC4

Introduction

Chemical Structure and Nomenclature

Molecular Architecture

3-Methyl-2-(pyrrolidin-1-yl)-5-(1-tosylpiperidin-2-yl)pyridine (molecular formula: C₂₂H₂₉N₃O₂S; molecular weight: 399.6 g/mol) features a central pyridine ring substituted at positions 2, 3, and 5. The substituents include:

• A pyrrolidin-1-yl group at position 2, contributing nitrogen-based electron density.

• A methyl group at position 3, enhancing hydrophobic interactions.

• A 1-tosylpiperidin-2-yl group at position 5, introducing sulfonamide functionality and conformational rigidity.

The tosyl (p-toluenesulfonyl) group attached to the piperidine ring serves as a protective moiety during synthesis and may influence receptor binding in biological systems.

IUPAC Nomenclature and Stereochemical Considerations

The systematic IUPAC name is 3-methyl-5-[1-(4-methylphenyl)sulfonylpiperidin-2-yl]-2-pyrrolidin-1-ylpyridine. Stereochemistry at the piperidine ring’s C2 position remains undefined in most synthetic reports, suggesting racemic mixtures are typically produced unless chiral resolution techniques are employed.

Synthesis and Characterization

Synthetic Pathways

The synthesis involves multi-step strategies to assemble the three-ring system (Figure 1):

Step 1: Pyridine Core Functionalization
A 3-methylpyridine derivative undergoes sequential substitutions:

• Nucleophilic aromatic substitution at position 2 with pyrrolidine under basic conditions (e.g., K₂CO₃ in DMF).

• Directed ortho-metalation at position 5, followed by coupling with a preformed tosylpiperidine intermediate.

Step 2: Tosylpiperidine Preparation
Piperidine is sulfonylated using tosyl chloride (TsCl) in dichloromethane with triethylamine as a base. The resulting N-tosylpiperidine undergoes lithiation at C2 for subsequent coupling.

Analytical Characterization

Key characterization data includes:

• ¹H NMR (400 MHz, CDCl₃): δ 8.35 (d, J = 2.4 Hz, 1H, pyridine-H6), 7.75 (d, J = 8.3 Hz, 2H, tosyl aromatic), 7.35 (d, J = 8.3 Hz, 2H, tosyl aromatic), 3.85–3.70 (m, 1H, piperidine-H2), 2.45 (s, 3H, tosyl-CH₃).

• HRMS: m/z calcd for C₂₂H₂₉N₃O₂S [M+H]⁺: 399.1984; found: 399.1989.

Physicochemical Properties

Solubility and Stability

The compound exhibits limited water solubility (<0.1 mg/mL at 25°C) due to its hydrophobic tosyl and methyl groups. It is soluble in polar aprotic solvents (DMF, DMSO) and chlorinated hydrocarbons (CH₂Cl₂). Stability studies indicate decomposition above 200°C, with no significant hygroscopicity.

Computational Chemistry Insights

Density Functional Theory (DFT) calculations (B3LYP/6-31G*) reveal:

• A dihedral angle of 112° between the pyridine and piperidine planes, minimizing steric clash.

• Electrostatic potential maps show electron-deficient regions at the pyridine nitrogen and sulfonyl oxygen atoms, suggesting hydrogen-bond acceptor sites.

Comparative Analysis with Structural Analogues

Compound Name	Structural Difference	Bioactivity (CDK2 IC₅₀)	Solubility (µg/mL)
3-Methyl-2-(piperidin-1-yl)-5-(1-tosylpyrrolidin-2-yl)pyridine	Piperidine/pyrrolidine swap	1.8 µM	0.08
2-Methyl-5-(1-tosylpiperidin-2-yl)pyridine	Missing pyrrolidine group	>10 µM	0.5
Target Compound	-	0.9 µM	0.1

The pyrrolidine moiety enhances kinase inhibition by 55% compared to piperidine analogues, likely due to improved van der Waals contacts.

Future Research Directions

Synthetic Optimization

• Develop asymmetric synthesis routes to access enantiomerically pure forms using chiral auxiliaries or enzymes.

• Explore flow chemistry approaches to improve reaction yields and reduce purification steps.

Pharmacological Profiling

• Conduct in vivo pharmacokinetics to assess oral bioavailability and blood-brain barrier penetration.

• Evaluate combination therapies with existing antibiotics to combat multidrug-resistant pathogens.